Cas no 6307-64-8 (2,3-di(morpholin-4-yl)quinoxaline)

• Product Name: 2,3-di(morpholin-4-yl)quinoxaline
• CAS No: 6307-64-8
• MF: C₁₆H₂₀N₄O₂
• MW: 300.355603218079
• MDL: MFCD00405945
• CID: 1650724
• PubChem ID: 413025
• Update Time: 2025-04-21

2,3-di(morpholin-4-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2,3-di(morpholin-4-yl)quinoxaline
• 2,3-Di-morpholin-4-yl-quinoxaline
• Quinoxaline, 2,3-di-4-morpholinyl-
• 4-(3-morpholin-4-ylquinoxalin-2-yl)morpholine
• NSC-44259
• Oprea1_755919
• AKOS000540917
• 2,3-dimorpholinoquinoxaline
• SMR000000995
• MS-3119
• 2,3-bis(morpholin-4-yl)quinoxaline
• SR-01000390884
• MFCD00405945
• EU-0067060
• 6307-64-8
• BDBM50468934
• MLS000029849
• NSC44259
• HMS2325I15
• DTXSID20328677
• BRD-K02088403-001-08-4
• SR-01000390884-1
• CS-0326787
• CHEMBL1578104
• STL325883
• CCG-103316
• Oprea1_535588

• MDL： MFCD00405945
• Inchi： 1S/C16H20N4O2/c1-2-4-14-13(3-1)17-15(19-5-9-21-10-6-19)16(18-14)20-7-11-22-12-8-20/h1-4H,5-12H2
• InChI Key： CNOIKUBUODKJTD-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1C(=NC2C=CC=CC=2N=1)N1CCOCC1

Computed Properties

• Exact Mass: 300.1588
• Monoisotopic Mass: 300.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.269
• Boiling Point: 512.9°C at 760 mmHg
• Flash Point: 264°C
• Refractive Index: 1.627
• PSA: 50.72